Cas no 1855705-69-9 ([1-(2-fluoroethyl)cyclobutyl]methanamine)

• Product Name: [1-(2-fluoroethyl)cyclobutyl]methanamine
• CAS No: 1855705-69-9
• MDL: MFCD30210736
• CID: 4629642
• PubChem ID: 126977379
• Update Time: 2025-10-29

[1-(2-fluoroethyl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2-fluoroethyl)cyclobutyl]methanamine

• MDL： MFCD30210736
• SMILES： NCC1(CCF)CCC1

Additional information on [1-(2-fluoroethyl)cyclobutyl]methanamine

Professional Introduction to [1-(2-fluoroethyl)cyclobutyl]methanamine (CAS No. 1855705-69-9)

[1-(2-fluoroethyl)cyclobutyl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1855705-69-9, represents a unique structural motif that combines a cyclobutyl ring with a fluorinated ethyl side chain, making it a promising candidate for further exploration in drug development.

The structural features of [1-(2-fluoroethyl)cyclobutyl]methanamine contribute to its potential biological activity. The cyclobutyl ring is known to enhance metabolic stability and binding affinity, while the fluorine atom in the ethyl group can improve lipophilicity and binding interactions with biological targets. These properties make the compound an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of [1-(2-fluoroethyl)cyclobutyl]methanamine with greater accuracy. Studies have shown that this compound exhibits favorable solubility profiles and bioavailability, which are critical factors for drug efficacy. Additionally, its structural framework suggests potential applications in the treatment of neurological disorders, where precise targeting and stability are essential.

In the realm of medicinal chemistry, the synthesis of [1-(2-fluoroethyl)cyclobutyl]methanamine has been optimized using state-of-the-art methodologies. Researchers have employed transition metal-catalyzed reactions and asymmetric synthesis techniques to achieve high yields and enantiopurity. These advancements not only streamline the production process but also enhance the scalability of the compound for preclinical and clinical studies.

Current research indicates that [1-(2-fluoroethyl)cyclobutyl]methanamine may serve as a key intermediate in the development of next-generation therapeutics. Its unique structural composition allows for modifications that can fine-tune its biological activity, making it a versatile building block for drug discovery programs. Furthermore, its potential role in modulating enzyme inhibition and receptor binding has been explored in several preclinical models.

The compound's fluorinated side chain is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance their pharmacological properties. The presence of fluorine in [1-(2-fluoroethyl)cyclobutyl]methanamine contributes to its resistance against metabolic degradation and improves its interaction with biological targets. This characteristic has been leveraged in the design of drugs that require prolonged half-lives and sustained activity.

Investigations into the toxicological profile of [1-(2-fluoroethyl)cyclobutyl]methanamine have been conducted to ensure its safety for therapeutic use. Preliminary studies suggest that the compound exhibits low toxicity at relevant concentrations, which is a crucial factor for evaluating its suitability for human consumption. Further toxicological assessments are ongoing to provide a comprehensive understanding of its safety profile.

The potential applications of [1-(2-fluoroethyl)cyclobutyl]methanamine extend beyond traditional pharmaceuticals. Its structural motifs have inspired novel materials with applications in agrochemicals and specialty chemicals. The compound's ability to serve as a versatile intermediate has opened up new avenues for innovation across multiple industries.

As research continues to evolve, the role of [1-(2-fluoroethyl)cyclobutyl]methanamine in drug development is expected to expand. Collaborative efforts between academia and industry are driving forward initiatives to explore its full potential. With ongoing studies focusing on its mechanisms of action and therapeutic applications, this compound is poised to make significant contributions to modern medicine.